Cas no 117978-18-4 (2-Phenanthrenecarboxylicacid, 3-hydroxy-)

• Product Name: 2-Phenanthrenecarboxylicacid, 3-hydroxy-
• CAS No: 117978-18-4
• MF: C₁₅H₁₀O₃
• MW: 238.238104343414
• CID: 237499
• PubChem ID: 189538
• Update Time: 2025-04-19

2-Phenanthrenecarboxylicacid, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Phenanthrenecarboxylicacid, 3-hydroxy-
• 3-hydroxyphenanthrene-2-carboxylic acid
• 3-hydroxy-2-phenanthroic acid
• DTXSID10151976
• 117978-18-4

• Inchi： 1S/C15H10O3/c16-14-8-12-10(7-13(14)15(17)18)6-5-9-3-1-2-4-11(9)12/h1-8,16H,(H,17,18)
• InChI Key： BEGAMGBUHKZNOK-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=C2C=CC3C=CC=CC=3C2=C1

Computed Properties

• Exact Mass: 238.063
• Monoisotopic Mass: 238.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.412
• Boiling Point: 466.4°Cat760mmHg
• Flash Point: 250°C
• Refractive Index: 1.78
• PSA: 57.53